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Compound of Interest

Compound Name: Diethyl Hexyl Phosphate-d11

Cat. No.: B15554744

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. Diethyl Hexyl Phosphate-d11 (DEHP-d11), a deuterated analogue of Diethyl

Hexyl Phosphate, requires careful consideration for its disposal. This guide provides essential,

step-by-step procedural information for its safe and effective disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Diethyl Hexyl Phosphate-d11
with appropriate safety measures. Based on information for similar compounds, DEHP-d11

should be treated as a hazardous chemical.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1]

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation,

use a NIOSH/MSHA-approved respirator.[1][2]
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Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][3]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe mists or vapors.[3]

Keep away from strong oxidizing agents, as they are incompatible materials.[1][3]

Ensure that eyewash stations and safety showers are readily accessible.[3]

Step-by-Step Disposal Protocol
Disposal of Diethyl Hexyl Phosphate-d11 must be conducted in accordance with local, state,

and federal regulations. Chemical waste generators are responsible for correctly classifying

and disposing of hazardous waste.

Waste Identification and Classification:

Treat Diethyl Hexyl Phosphate-d11 as a hazardous waste. While specific data for the

d11 variant is limited, the non-deuterated analogue, Bis(2-ethylhexyl) phosphate, is

considered hazardous.[1]

Consult your institution's Environmental Health and Safety (EHS) department for specific

classification and disposal requirements in your region.

Waste Collection and Storage:

Collect waste Diethyl Hexyl Phosphate-d11 in a designated, properly labeled, and

sealed container.

The container should be made of a material compatible with the chemical.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials like strong oxidizing agents.[2][3]

Keep the container tightly closed when not in use.[3]
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Waste Disposal Procedure:

Do not dispose of Diethyl Hexyl Phosphate-d11 down the drain or in regular trash.[4]

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Contact your institution's EHS office to coordinate this.

Provide the waste disposal company with all available information, including the Safety

Data Sheet (SDS) for the most closely related non-deuterated compound if a specific one

for DEHP-d11 is not available.

Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Remove all sources of ignition.[3]

Wear the appropriate PPE as described above.

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[3]

Clean the spill area thoroughly.

Quantitative Data Summary
While specific quantitative data for Diethyl Hexyl Phosphate-d11 is not readily available, the

following table summarizes key information for the closely related compound, Bis(2-ethylhexyl)

phosphate, which should be used as a conservative guide.
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Property Value Source Citation

Oral LD50 (Rat) = 4940 µL/kg [1]

Dermal LD50 (Rat) = 1400 mg/kg [1]

Dermal LD50 (Rabbit) > 2000 mg/kg, = 1250 µL/kg [1]

Chemical Formula
C₁₀H₁₂D₁₁O₄P (for the d11

variant)
[5]

Molecular Weight
249.33 g/mol (for the d11

variant)
[5]

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for Diethyl Hexyl
Phosphate-d11.
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Figure 1: Diethyl Hexyl Phosphate-d11 Disposal Workflow
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Caption: Figure 1: Diethyl Hexyl Phosphate-d11 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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